Cas no 2580182-05-2 (4-(benzyloxy)-3-{(benzyloxy)carbonylamino}benzoic acid)

4-(Benzyloxy)-3-{(benzyloxy)carbonylamino}benzoic acid is a benzoic acid derivative featuring dual benzyloxy protections, enhancing its utility in synthetic organic chemistry. The compound serves as a versatile intermediate, particularly in peptide coupling and protecting group strategies, due to its reactive carboxylic acid and carbamate functionalities. Its benzyl-protected hydroxyl and amino groups offer selective deprotection pathways, enabling controlled modifications in multi-step syntheses. The aromatic structure ensures stability under various reaction conditions, while the carboxyl group facilitates further derivatization. This compound is particularly valuable in medicinal chemistry and materials science, where precise functionalization of benzoic acid scaffolds is required. Its well-defined reactivity profile makes it a reliable choice for complex molecular constructions.
4-(benzyloxy)-3-{(benzyloxy)carbonylamino}benzoic acid structure
2580182-05-2 structure
Product Name:4-(benzyloxy)-3-{(benzyloxy)carbonylamino}benzoic acid
CAS No:2580182-05-2
MF:C22H19NO5
MW:377.389966249466
CID:5658523
PubChem ID:165894520
Update Time:2025-10-29

4-(benzyloxy)-3-{(benzyloxy)carbonylamino}benzoic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-27729459
    • 4-(benzyloxy)-3-{[(benzyloxy)carbonyl]amino}benzoic acid
    • 2580182-05-2
    • 4-(benzyloxy)-3-{(benzyloxy)carbonylamino}benzoic acid
    • Inchi: 1S/C22H19NO5/c24-21(25)18-11-12-20(27-14-16-7-3-1-4-8-16)19(13-18)23-22(26)28-15-17-9-5-2-6-10-17/h1-13H,14-15H2,(H,23,26)(H,24,25)
    • InChI Key: WGSSLYFZTCZSGJ-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C1=CC=C(C(=O)O)C=C1NC(=O)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 377.12632271g/mol
  • Monoisotopic Mass: 377.12632271g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 8
  • Complexity: 499
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 84.9Ų

4-(benzyloxy)-3-{(benzyloxy)carbonylamino}benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27729459-0.05g
4-(benzyloxy)-3-{[(benzyloxy)carbonyl]amino}benzoic acid
2580182-05-2 95.0%
0.05g
$671.0 2025-03-19
Enamine
EN300-27729459-0.1g
4-(benzyloxy)-3-{[(benzyloxy)carbonyl]amino}benzoic acid
2580182-05-2 95.0%
0.1g
$703.0 2025-03-19
Enamine
EN300-27729459-0.25g
4-(benzyloxy)-3-{[(benzyloxy)carbonyl]amino}benzoic acid
2580182-05-2 95.0%
0.25g
$735.0 2025-03-19
Enamine
EN300-27729459-0.5g
4-(benzyloxy)-3-{[(benzyloxy)carbonyl]amino}benzoic acid
2580182-05-2 95.0%
0.5g
$768.0 2025-03-19
Enamine
EN300-27729459-1.0g
4-(benzyloxy)-3-{[(benzyloxy)carbonyl]amino}benzoic acid
2580182-05-2 95.0%
1.0g
$800.0 2025-03-19
Enamine
EN300-27729459-2.5g
4-(benzyloxy)-3-{[(benzyloxy)carbonyl]amino}benzoic acid
2580182-05-2 95.0%
2.5g
$1568.0 2025-03-19
Enamine
EN300-27729459-5.0g
4-(benzyloxy)-3-{[(benzyloxy)carbonyl]amino}benzoic acid
2580182-05-2 95.0%
5.0g
$2318.0 2025-03-19
Enamine
EN300-27729459-10.0g
4-(benzyloxy)-3-{[(benzyloxy)carbonyl]amino}benzoic acid
2580182-05-2 95.0%
10.0g
$3438.0 2025-03-19
Enamine
EN300-27729459-1g
4-(benzyloxy)-3-{[(benzyloxy)carbonyl]amino}benzoic acid
2580182-05-2
1g
$800.0 2023-09-10
Enamine
EN300-27729459-5g
4-(benzyloxy)-3-{[(benzyloxy)carbonyl]amino}benzoic acid
2580182-05-2
5g
$2318.0 2023-09-10

Additional information on 4-(benzyloxy)-3-{(benzyloxy)carbonylamino}benzoic acid

Introduction to 4-(benzyloxy)-3-{(benzyloxy)carbonylamino}benzoic acid (CAS No. 2580182-05-2)

4-(benzyloxy)-3-{(benzyloxy)carbonylamino}benzoic acid, identified by the CAS number 2580182-05-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of multiple functional groups, including benzyloxy and carbonylamino moieties, which contribute to its unique chemical properties and potential biological activities. The structural complexity of this molecule makes it a valuable intermediate in the synthesis of more sophisticated pharmacophores, particularly in the development of novel therapeutic agents.

The benzyloxy groups in 4-(benzyloxy)-3-{(benzyloxy)carbonylamino}benzoic acid play a crucial role in modulating the solubility and stability of the compound, as well as in facilitating its incorporation into larger molecular frameworks. The presence of these groups enhances the compound's compatibility with various synthetic methodologies, allowing for further functionalization and derivatization. This characteristic is particularly advantageous in drug discovery pipelines, where the ability to modify and optimize molecular structures is essential for achieving desired pharmacological outcomes.

On the other hand, the (benzyloxy)carbonylamino moiety introduces a highly reactive site that can be exploited for further chemical transformations. This group is often employed in peptide coupling reactions and in the synthesis of protease inhibitors, where its ability to protect amino groups while maintaining reactivity is invaluable. The dual functionality of 4-(benzyloxy)-3-{(benzyloxy)carbonylamino}benzoic acid makes it a versatile building block for constructing complex molecules with tailored biological properties.

In recent years, there has been growing interest in leveraging computational chemistry and machine learning techniques to predict and optimize the biological activity of novel compounds. Studies have demonstrated that molecules containing benzyloxy and carbonylamino groups exhibit promising properties as kinase inhibitors, which are critical targets in oncology research. For instance, derivatives of 4-(benzyloxy)-3-{(benzyloxy)carbonylamino}benzoic acid have been investigated for their potential to modulate tyrosine kinase activity, a key mechanism in cancer cell proliferation and survival.

The pharmaceutical industry has also explored the use of this compound in the development of nonsteroidal anti-inflammatory drugs (NSAIDs). The benzyloxy group's ability to enhance lipophilicity while maintaining metabolic stability has made it an attractive feature for designing next-generation NSAIDs with improved efficacy and reduced side effects. Preclinical studies have shown that certain analogs of 4-(benzyloxy)-3-{(benzyloxy)carbonylamino}benzoic acid exhibit potent anti-inflammatory properties comparable to existing marketed drugs but with enhanced selectivity profiles.

Moreover, advances in synthetic methodologies have enabled the efficient preparation of complex derivatives of 4-(benzyloxy)-3-{(benzyloxy)carbonylamino}benzoic acid, opening up new avenues for drug discovery. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in introducing additional functional groups while preserving the integrity of the core structure. These innovations have not only streamlined synthetic routes but also allowed for greater structural diversity, which is essential for identifying compounds with optimal pharmacokinetic properties.

The role of 4-(benzyloxy)-3-{(benzyloxy)carbonylamino}benzoic acid as a key intermediate has also been highlighted in research focused on enzyme inhibition. Enzymes such as matrix metalloproteinases (MMPs) are implicated in various pathological processes, including cancer metastasis and inflammation. By designing molecules that mimic or inhibit these enzymes, researchers aim to develop treatments that target specific disease pathways. The structural features of 4-(benzyloxy)-3-{(benzyloxy)carbonylamino}benzoic acid make it an ideal scaffold for developing such enzyme inhibitors, with its benzyloxy and carbonylamino groups providing multiple points of interaction with enzymatic active sites.

In conclusion, 4-(benzyloxy)-3-{(benzyloxy)carbonylamino}benzoic acid (CAS No. 2580182-05-2) represents a significant advancement in pharmaceutical chemistry due to its multifunctional nature and potential applications across various therapeutic areas. Its structural versatility allows for extensive derivatization, making it a valuable tool for drug discovery and development. As research continues to uncover new biological targets and synthetic strategies, compounds like this are poised to play an increasingly important role in addressing unmet medical needs.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd